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Compound of Interest

Compound Name: 10-Deacetyl-7-xylosyl paclitaxel

Cat. No.: B15608553 Get Quote

Application Note and Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction
10-Deacetyl-7-xylosyl paclitaxel (10-DXP) is a derivative of paclitaxel, a potent anticancer

agent that functions by stabilizing microtubules, leading to mitotic arrest and subsequent

apoptosis in rapidly dividing cells.[1][2] Found naturally in Taxus chinensis, 10-DXP has

demonstrated significant cytotoxic effects in various cancer cell lines, such as PC-3 prostate

cancer cells.[2][3] Its mechanism of action involves the upregulation of pro-apoptotic proteins

like Bax and Bad, and the downregulation of anti-apoptotic proteins such as Bcl-2 and Bcl-xL,

ultimately triggering the mitochondrial-dependent apoptosis pathway.[1][3]

Proper preparation of 10-DXP stock solutions is critical for obtaining accurate and reproducible

results in in vitro cell culture experiments. This document provides a detailed protocol for the

solubilization, sterilization, and storage of 10-DXP to ensure its stability and efficacy for use in

cell-based assays.

Data Presentation
The following table summarizes the key quantitative data for the preparation of 10-DXP stock

solutions.
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Parameter Value Solvent/Condition Source

Molecular Weight 943.98 g/mol N/A [3][4]

Solubility
100 mg/mL (105.93

mM)

Dimethyl Sulfoxide

(DMSO)
[3][4]

< 0.1 mg/mL Water [5]

Soluble
Methanol, Ethanol,

Chloroform
[5]

Storage Stability

(Powder)
3 years -20°C [3]

Storage Stability (in

DMSO)
1 year -80°C [3]

6 months
-80°C (protect from

light)
[1]

1 month -20°C [1][3]

Experimental Protocols
Materials and Reagents

10-Deacetyl-7-xylosyl paclitaxel powder (CAS: 90332-63-1)

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, pyrogen-free polypropylene microcentrifuge tubes

Sterile, pyrogen-free, amber glass vials

Calibrated analytical balance

Sterile serological pipettes and pipette tips

Vortex mixer

0.22 µm sterile syringe filter
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Sterile syringes

Laminar flow hood or biological safety cabinet

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of 10-DXP in DMSO. This

high-concentration stock is ideal for long-term storage and subsequent dilution to working

concentrations for cell culture experiments.

Pre-weighing Preparation: In a laminar flow hood, ensure all materials are sterile. Use

aseptic techniques throughout the procedure.

Weighing 10-DXP: Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh the desired amount of 10-DXP powder. For example, to prepare 1 mL of a 10

mM stock solution, weigh out 9.44 mg of 10-DXP (Molecular Weight = 943.98 g/mol ).

Solubilization: Add the appropriate volume of anhydrous, cell culture grade DMSO to the

microcentrifuge tube containing the 10-DXP powder. For the example above, add 1 mL of

DMSO.

Dissolution: Tightly cap the tube and vortex thoroughly until the powder is completely

dissolved. A clear solution should be obtained.[3][5] Gentle warming in a 37°C water bath

can be used to aid dissolution if necessary, but avoid overheating.

Sterilization: To ensure sterility for cell culture applications, filter the 10-DXP stock solution

through a 0.22 µm sterile syringe filter into a sterile, amber glass vial. This step is crucial to

remove any potential microbial contamination.

Aliquoting and Storage: Aliquot the sterile stock solution into smaller, single-use volumes in

sterile, pyrogen-free polypropylene microcentrifuge tubes. This prevents repeated freeze-

thaw cycles which can degrade the compound.[1][3] Store the aliquots at -80°C for long-term

storage (up to 1 year) or at -20°C for short-term storage (up to 1 month).[1][3] Protect from

light.[1]
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Preparation of Working Solutions for Cell Culture
Thawing: Thaw a single aliquot of the 10 mM stock solution at room temperature.

Dilution: In the laminar flow hood, perform serial dilutions of the 10 mM stock solution in

sterile cell culture medium to achieve the desired final concentration for your experiment.

Important: To avoid precipitation of the hydrophobic 10-DXP in the aqueous culture

medium, it is critical to add the DMSO stock solution to the medium and mix immediately

and thoroughly. The final concentration of DMSO in the cell culture medium should be kept

low (typically ≤ 0.5%) to avoid solvent-induced cytotoxicity.

Example Dilution: To prepare a 10 µM working solution in 10 mL of cell culture medium,

add 10 µL of the 10 mM stock solution to the 10 mL of medium and mix immediately by

gentle inversion.

Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO

to the cell culture medium without the drug. This is essential to account for any effects of the

solvent on the cells.

Immediate Use: Use the freshly prepared working solutions immediately for treating cells to

ensure compound stability and activity.
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Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing 10-DXP stock solutions.
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Simplified Signaling Pathway of 10-DXP-Induced Apoptosis
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Caption: 10-DXP-induced apoptosis signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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